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Compound of Interest

Compound Name: Santalol
CAS No.: 73890-74-1
Cat. No.: B3429334
Get Quote
. J

This document provides essential safety and logistical information for the handling and disposal
of Santalol in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe operational
conduct.

Santalol is a sesquiterpene alcohol and the main component of sandalwood oil[1][2]. It is
recognized for its anti-inflammatory and antimicrobial properties. While valuable in research, it
is crucial to handle Santalol with appropriate safety measures due to its potential hazards. The
primary hazards associated with Santalol are skin irritation and the potential to cause an
allergic skin reaction[3][4][5]. It is also identified as being very toxic to aquatic life with long-
lasting effects[5].

Physicochemical and Hazard Data

Proper handling procedures are informed by the substance's physical and chemical properties.
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Property Value

CAS Number 11031-45-1[3][4]

Appearance Pale-yellow to mild-brown, very viscous liquid[6]

Boiling Point 177 °C (351 °F; 450 K) (for p-Santalol)[7]

Flash Point 136°C (Closed Cup)[4]
Insoluble in water; Soluble in ethanol,

Solubility Chloroform, Dichloromethane, Ethyl Acetate,
DMSO, Acetone[6][7][8]

Specific Gravity 0.968 - 0.990 @ 20°CJ[4]

Hazard Identification:

Hazard Statement

Classification

GHS Pictogram

H315: Causes skin irritation[5]

Skin Irritation (Category 2)[5] GHSO07: Exclamation mark[7]

H317: May cause an allergic
skin reaction[3][4][5]

Skin Sensitization (Category 1)

[3][5]

GHSOQ7: Exclamation mark[7]

H410/H412: Very toxic/harmful
to aquatic life with long lasting
effects[4][5]

Hazardous to the aquatic

environment[5]

GHSO09: Environment

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling Santalol.
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Body Part

PPE Required

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Nitrile or PVC gloves are
recommended[9][10]. Always
inspect gloves for integrity
before use. Remove and
dispose of contaminated
gloves according to

manufacturer's instructions[9].

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

In situations with a risk of
splashing, a face shield should
be worn in conjunction with
goggles[11][12].

Body

Laboratory coat

A buttoned lab coat should be
worn to protect skin and
clothing[12]. For significant
exposure risk, consider
chemically resistant

garments[13].

Respiratory

Not generally required with

adequate ventilation

Use in a well-ventilated
area[3]. If ventilation is
insufficient or for high
concentrations, respiratory
protection may be

necessary[10][12].

Feet

Closed-toe shoes

Shoes must cover the entire

foot to protect from spills[12].

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Step-by-Step Handling Protocol
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e Preparation:

Ensure the work area is well-ventilated, such as in a chemical fume hood|3].

o

[¢]

Have an eyewash station and safety shower readily accessible[10].

[¢]

Assemble all necessary equipment and reagents before handling Santalol.

[e]

Keep all sources of ignition away from the handling area[3][14].
e Donning PPE:

o Put on all required PPE as specified in the table above. Ensure gloves are properly fitted
and have no tears or punctures.

e Handling Santalol:

[¢]

Avoid contact with skin and eyes|[3][10].

[e]

Avoid breathing in vapors, mists, or sprays[3][4].

o

Use non-sparking tools to prevent ignition[3].

[¢]

Keep the container tightly sealed when not in use[5].
o Decontamination and Cleanup:
o After handling, wash hands thoroughly with soap and water[5].

o Immediately remove any clothing that becomes contaminated and wash it before reuse[3]

[4].

o Clean the work surface with an appropriate solvent and decontaminate all equipment
used.

Spill and Emergency Procedures
o Small Spills:
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[e]

Evacuate personnel from the immediate area.

o

Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent
material like sand or soda ash[10].

o

Collect the absorbed material into a suitable, sealed container for disposal[3].

[¢]

Ventilate the area and wash the spill site after material pickup is complete[10].

o First Aid:

[¢]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation or a rash occurs, seek medical attention[3][4].

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a doctor[3].

o Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention[3].

o Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately[3].

Disposal Plan

e Chemical Waste:
o Santalol and materials contaminated with it must be disposed of as hazardous waste.

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal regulations[3][4].

o The material can be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing]3].

o Container Disposal:

o Do not reuse empty containers.
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o Empty containers can be triple-rinsed and offered for recycling or reconditioning[3].
Alternatively, puncture the packaging to make it unusable and dispose of it in a sanitary
landfill[3].

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Santalol in a
laboratory environment.
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Phase 1: Preparation

Review SDS

Prepare Ventilated Workspace

Assemble Materials

Phase 2: Execution

Don Required PPE

Handle Santalol

Post-Handling Decontamination

Phase 3: Conclusion

Doff PPE

Segregate & Label Waste

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Santalol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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